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Compound of Interest

Compound Name: Diethyl butylmalonate

Cat. No.: B051932

An In-depth Technical Guide to Diethyl Butylmalonate

Chemical Identity

IUPAC Name: diethyl 2-butylpropanedioate[1][2]

Synonyms: A variety of synonyms are used to identify diethyl butylmalonate, reflecting its
chemical structure and common usage in research and industry. These include:

BMDE[3]

» Butylmalonic acid diethyl ester[1][2]

o Diethyl n-butylmalonate[1][2]

o Ethyl butylmalonate[2]

e N-BUTYL DIETHYL MALONATE][3]

e Propanedioic acid, butyl-, diethyl ester[1][2]
e Malonic acid, butyl-, diethyl ester[2][4]

o Diethyl 2-butylmalonate[2]

e n-Butylmalonic acid diethyl ester[2][4]
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» Butylpropanedioic acid diethyl ester[2][4]

Physicochemical Properties

The following table summarizes the key quantitative properties of diethyl butylmalonate.

Property Value Reference
Molecular Formula C11H2004 [11[3]
Molecular Weight 216.27 g/mol [11[3]
Appearance Clear, colorless liquid [1][3]
Boiling Point 235-240 °C (lit.) [1]
Melting Point -238 °C [3]
Density 0.983 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.422 (lit.)

Flash Point 201 °F (94 °C) [5]
Water Solubility 330 mg/L at 20 °C [3]
logP 3.4at23°C

pKa 13.47 £ 0.46 (Predicted) [3]
CAS Number 133-08-4 [1112]

Synthesis of Diethyl Butylmalonate: An
Experimental Protocol

The synthesis of diethyl butylmalonate is commonly achieved through the alkylation of diethyl
malonate. The following protocol is a detailed methodology for this synthesis.[3][5]

Materials:

o Absolute ethanol
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e Sodium
e Diethyl malonate
e n-Butyl bromide
Procedure:

o Preparation of Sodium Ethoxide: In a suitable reaction flask, gradually add clean sodium
metal to absolute ethanol. The reaction is exothermic and may require cooling to control the
rate.[6]

e Formation of the Malonic Ester Enolate: Once all the sodium has reacted to form sodium
ethoxide, the solution is cooled. Diethyl malonate is then added slowly to the stirred sodium
ethoxide solution. This results in the formation of the sodium salt of diethyl malonate (the
enolate).

» Alkylation: To the solution containing the diethyl malonate enolate, n-butyl bromide is added
gradually.[6] An exothermic reaction occurs, and cooling may be necessary to maintain
control.[6]

e Reaction Completion and Work-up: The reaction mixture is refluxed until the solution is
neutral to moist litmus paper, which typically takes a couple of hours.[6]

« Isolation of the Crude Product: After reflux, the ethanol is removed by distillation.[6] Water is
then added to the residue, and the mixture is shaken thoroughly. The upper layer, which is
the crude diethyl butylmalonate, is separated.[6]

« Purification: The crude product is purified by vacuum distillation.[6] The fraction boiling at
130-135 °C at 20 mmHg is collected, yielding pure diethyl butylmalonate.[6]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of diethyl butylmalonate from
diethyl malonate.
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Synthesis of Diethyl Butylmalonate Workflow

Applications in Research and Development

Diethyl butylmalonate serves as a crucial intermediate in organic synthesis.[5] It is particularly
valuable for creating carbon-carbon bonds.[5] In the pharmaceutical industry, it is utilized as a
reagent in the synthesis of various compounds, including 2,5-dihydropyrrole formyl
hydroxyamino derivatives, which have shown potential as peptide deformylase inhibitors for
combating drug-resistant bacteria.[1][3] Additionally, its derivatives are explored in the
development of fragrances and other specialty chemicals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051932#diethyl-butylmalonate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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